Cas no 1797861-97-2 (5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide)
5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide
-
- Inchi: 1S/C11H12ClN3O2S3/c12-9-1-2-10(19-9)20(16,17)14-8-3-5-15(7-8)11-13-4-6-18-11/h1-2,4,6,8,14H,3,5,7H2
- InChI Key: MDJMCHMKEXUOMS-UHFFFAOYSA-N
- SMILES: C1(S(NC2CCN(C3=NC=CS3)C2)(=O)=O)SC(Cl)=CC=1
Computed Properties
- Exact Mass: 348.978
- Monoisotopic Mass: 348.978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127A^2
5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6445-1711-2μmol |
5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide |
1797861-97-2 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6445-1711-1mg |
5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide |
1797861-97-2 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6445-1711-2mg |
5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide |
1797861-97-2 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6445-1711-3mg |
5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide |
1797861-97-2 | 3mg |
$94.5 | 2023-09-08 |
5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide
Introduction to 5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide (CAS No. 1797861-97-2)
5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1797861-97-2, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a thiophene core, a chloro substituent, and an amide linkage connected to a pyrrolidin ring fused with a thiazole moiety. These features make it an intriguing subject for studying its potential biological activities and mechanisms of action.
The compound's structure is characterized by a thiophene ring substituted with a chloro group at the 5-position, which is further connected to an N-terminal amide group. The amide's nitrogen is linked to a pyrrolidin ring, which itself is fused with a thiazole ring at the 1-position. This intricate arrangement of heterocyclic rings and functional groups suggests that the compound may exhibit diverse interactions with biological targets, making it a valuable scaffold for medicinal chemistry innovation.
In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The thiophene scaffold, in particular, has been extensively studied for its role in various pharmacological applications due to its ability to engage with biological receptors and enzymes in multiple ways. The presence of both thiazole and pyrrolidin rings in 5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide adds an additional layer of complexity, potentially enhancing its binding affinity and selectivity for specific biological targets.
The amide group in the compound's structure is another critical feature that warrants attention. Amides are well-known for their ability to form hydrogen bonds, which can be crucial for stabilizing interactions between a drug molecule and its target protein or nucleic acid. This property makes amide-containing compounds particularly attractive for designing molecules with enhanced binding affinity and improved pharmacokinetic profiles. Furthermore, the chloro substituent on the thiophene ring may serve as a metabolic handle or modulator of electronic properties, influencing the compound's overall biological activity.
The synthesis of 5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps likely include the formation of the thiazole-pyrrolidine core through cyclization reactions, followed by functionalization with the thiophene sulfonamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the complex heterocyclic framework efficiently. The final step would involve introducing the chloro group at the appropriate position on the thiophene ring.
The potential biological activities of 5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide have not been exhaustively explored as of now, but preliminary studies suggest that it may exhibit properties relevant to various therapeutic areas. For instance, its structural features are reminiscent of known bioactive molecules that target enzymes involved in inflammatory pathways or cancer signaling cascades. The combination of thiazole and pyrrolidine moieties could potentially modulate kinase activity or interact with transcription factors, making it a candidate for developing treatments against chronic diseases.
In light of recent advancements in computational chemistry and drug design methodologies, virtual screening approaches have been increasingly utilized to identify promising candidates like 5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide for further experimental validation. Molecular docking simulations can predict how this compound might interact with specific protein targets by modeling its binding pose within the active site. These computational studies can provide valuable insights into potential binding affinities and mechanism-of-action hypotheses before expensive wet-lab experiments are conducted.
Evaluation of pharmacokinetic properties is also essential when assessing the potential of a novel compound like this one. Parameters such as solubility, stability under various conditions (pH, temperature), metabolic degradation pathways, and distribution across biological compartments play critical roles in determining whether it will be suitable for clinical development. Experimental techniques including high-performance liquid chromatography (HPLC), mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize these properties thoroughly.
The role of medicinal chemists in optimizing lead compounds like 5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide cannot be overstated. By systematically modifying their structures based on structural alerts generated from computational predictions or empirical data from initial assays; they can enhance potency while minimizing off-target effects that might lead to toxicity or reduced efficacy during clinical trials stages later on down pipeline development timeline framework context setting forth here today we see significant progress being made toward identifying new molecular entities worthy advancing into human testing phases soon future hold promise indeed!
1797861-97-2 (5-chloro-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]thiophene-2-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)